2-(3-bromophenyl)-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-(3-bromophenyl)-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H9BrF3N3/c1-8-5-12(14(16,17)18)21-13(19-8)7-11(20-21)9-3-2-4-10(15)6-9/h2-7H,1H3
• InChI Key: NGEGNTIJUAZKFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC(=NN2C(=C1)C(F)(F)F)C3=CC(=CC=C3)Br
• Molecular Formula: C14H9BrF3N3
• Molecular Weight: 356.14 g/mol

Description

This compound is a derivative of pyrazolo[1,5-a]pyrimidine. It is a part of a family of compounds that have been identified as strategic for optical applications due to their simpler and greener synthetic methodology.

Synthesis Analysis

The synthesis of this compound involves a Suzuki–Miyaura cross-coupling reaction starting from 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one. The arylation (heteroarylation) strategy can be performed using a wide variety of aryl and heteroaryl boronic acids.

Molecular Structure Analysis

The molecular structure of this compound involves a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic aromatic compound consisting of fused pyrazole and pyrimidine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Suzuki–Miyaura cross-coupling reaction. This reaction is one of the most useful methods to create new carbon–carbon (C sp2–C sp2) bonds.

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the retrieved papers, similar compounds have been reported to inhibit certain enzymes. For example, PHTPP, a similar compound, has been reported to block hypoglycemic augmentation of norepinephrine (NE) in the hypothalamic arcuate (ARH).

Future Directions

The future directions for this compound could involve further exploration of its potential applications. For instance, its synthesis method could be optimized, and its potential biological activities could be further investigated.